3-[(diphenylphosphoryl)methyl]aniline
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-[(Diphenylphosphoryl)methyl]aniline is an organophosphorus compound featuring a diphenylphosphoryl group (-PO(Ph)₂) attached via a methylene bridge to the meta position of an aniline moiety. This structure confers unique electronic and steric properties, making it valuable in coordination chemistry, catalysis, and pharmaceutical intermediate synthesis. The phosphoryl group is a strong electron-withdrawing substituent, reducing the basicity of the aniline nitrogen while enhancing electrophilicity at the aromatic ring. Such characteristics influence its reactivity in cross-coupling reactions and ligand-metal interactions .
Properties
IUPAC Name |
3-(diphenylphosphorylmethyl)aniline | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18NOP/c20-17-9-7-8-16(14-17)15-22(21,18-10-3-1-4-11-18)19-12-5-2-6-13-19/h1-14H,15,20H2 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OSZSZGXKZQXUHB-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)P(=O)(CC2=CC(=CC=C2)N)C3=CC=CC=C3 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18NOP | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.3 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
>46.1 [ug/mL] (The mean of the results at pH 7.4) | |
| Record name | SID57261302 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Functional Group Variations: Phosphoryl vs. Sulfonyl/Sulfanyl Groups
Key Compounds :
3-[(Phenylsulfonyl)methyl]aniline hydrochloride ():
- Structure : Phenylsulfonyl (-SO₂Ph) group replaces phosphoryl.
- Synthesis : Prepared via catalytic hydrogenation or acidic hydrolysis of nitro precursors, achieving 91% yield .
- Properties : Higher polarity and acidity compared to phosphoryl analogs due to sulfonyl’s stronger electron-withdrawing effect. IR and NMR data confirm sulfonyl’s resonance stabilization .
3-(Morpholinosulfonyl)aniline (): Structure: Morpholine-sulfonyl (-SO₂-morpholine) substituent. Applications: Likely used in medicinal chemistry due to morpholine’s solubility-enhancing properties.
3-[(tert-Butylsulfanyl)methyl]aniline ():
- Structure : Sulfanyl (-S-t-Bu) group.
- Properties : Less electron-withdrawing than phosphoryl/sulfonyl, leading to higher basicity. LogD (pH 5.5) data suggest moderate lipophilicity .
Comparative Analysis :
Substituent Position and Electronic Effects
3,4-Dichloro-N-[(diphenylphosphoryl)(fur-2-yl)methyl]aniline ():
- Structure : Diphenylphosphoryl with additional furyl and chlorine substituents.
- Reactivity : Enhanced electrophilicity at the phosphoryl center promotes nucleophilic attacks. Chlorine atoms increase steric hindrance, affecting reaction kinetics .
4-((4-Methylpiperazin-1-yl)methyl)-3-(trifluoromethyl)aniline ():
- Structure : Piperazinyl and trifluoromethyl groups.
- Properties : Density ~1.2 g/cm³; trifluoromethyl enhances metabolic stability in pharmaceuticals .
Data Table :
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
